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  4. Methyl 2-[[2-[[6-acetyl-3-cyano-4-(trifluoromethyl)-7,8-dihydro-5H-1,6-naphthyridin-2-yl]sulfanyl]acetyl]amino]benzoate
Methyl 2-[[2-[[6-acetyl-3-cyano-4-(trifluoromethyl)-7,8-dihydro-5H-1,6-naphthyridin-2-yl]sulfanyl]acetyl]amino]benzoate Methyl 2-[[2-[[6-acetyl-3-cyano-4-(trifluoromethyl)-7,8-dihydro-5H-1,6-naphthyridin-2-yl]sulfanyl]acetyl]amino]benzoate
Brand Name: Vulcanchem
CAS No.: 664999-43-3
VCID: VC0460752
InChI: InChI=1S/C22H19F3N4O4S/c1-12(30)29-8-7-17-15(10-29)19(22(23,24)25)14(9-26)20(28-17)34-11-18(31)27-16-6-4-3-5-13(16)21(32)33-2/h3-6H,7-8,10-11H2,1-2H3,(H,27,31)
SMILES: CC(=O)N1CCC2=C(C1)C(=C(C(=N2)SCC(=O)NC3=CC=CC=C3C(=O)OC)C#N)C(F)(F)F
Molecular Formula: C22H19F3N4O4S
Molecular Weight: 492.5g/mol

Methyl 2-[[2-[[6-acetyl-3-cyano-4-(trifluoromethyl)-7,8-dihydro-5H-1,6-naphthyridin-2-yl]sulfanyl]acetyl]amino]benzoate

CAS No.: 664999-43-3

Main Products

VCID: VC0460752

Molecular Formula: C22H19F3N4O4S

Molecular Weight: 492.5g/mol

Methyl 2-[[2-[[6-acetyl-3-cyano-4-(trifluoromethyl)-7,8-dihydro-5H-1,6-naphthyridin-2-yl]sulfanyl]acetyl]amino]benzoate - 664999-43-3

CAS No. 664999-43-3
Product Name Methyl 2-[[2-[[6-acetyl-3-cyano-4-(trifluoromethyl)-7,8-dihydro-5H-1,6-naphthyridin-2-yl]sulfanyl]acetyl]amino]benzoate
Molecular Formula C22H19F3N4O4S
Molecular Weight 492.5g/mol
IUPAC Name methyl 2-[[2-[[6-acetyl-3-cyano-4-(trifluoromethyl)-7,8-dihydro-5H-1,6-naphthyridin-2-yl]sulfanyl]acetyl]amino]benzoate
Standard InChI InChI=1S/C22H19F3N4O4S/c1-12(30)29-8-7-17-15(10-29)19(22(23,24)25)14(9-26)20(28-17)34-11-18(31)27-16-6-4-3-5-13(16)21(32)33-2/h3-6H,7-8,10-11H2,1-2H3,(H,27,31)
Standard InChIKey LIFKLXRJXXCXPB-UHFFFAOYSA-N
SMILES CC(=O)N1CCC2=C(C1)C(=C(C(=N2)SCC(=O)NC3=CC=CC=C3C(=O)OC)C#N)C(F)(F)F
Canonical SMILES CC(=O)N1CCC2=C(C1)C(=C(C(=N2)SCC(=O)NC3=CC=CC=C3C(=O)OC)C#N)C(F)(F)F
PubChem Compound 1005637
Last Modified Nov 11 2021
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